2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide

• IUPAC Name: 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C17H14FN5O2S2/c18-11-6-8-13(9-7-11)20-15(25)21-16-22-23-17(27-16)26-10-14(24)19-12-4-2-1-3-5-12/h1-9H,10H2,(H,19,24)(H2,20,21,22,25)
• InChI Key: CBOIVXPFVLKSPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C17H14FN5O2S2
• Molecular Weight: 403.5 g/mol

Description

2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide is a useful research compound. Its molecular formula is C17H14FN5O2S2 and its molecular weight is 403.45. The purity is usually 95%.
BenchChem offers high-quality 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Glutaminase Inhibition for Cancer Therapy

One notable application of thiadiazole derivatives is in the design and synthesis of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors. These inhibitors have shown potential in attenuating the growth of P493 human lymphoma B cells in vitro and in mouse xenograft models, highlighting their therapeutic potential in cancer treatment (Shukla et al., 2012).

Anticancer and Neuroprotective Activities

Thiadiazole derivatives have also been explored for their anticancer activity, demonstrating inhibitory effects on the proliferation of tumor cells derived from various cancers, including nervous system cancers and peripheral cancers like colon adenocarcinoma and lung carcinoma. Additionally, these compounds have shown neuroprotective activities, suggesting a dual therapeutic potential (Rzeski et al., 2007).

Antimicrobial Properties

The synthesis of thiadiazole derivatives has led to the discovery of compounds with promising antimicrobial activities. These compounds have been evaluated against various bacterial and fungal pathogens, offering new avenues for developing antimicrobial agents (Gouda et al., 2010).

Enzyme Inhibition for Therapeutic Applications

Furthermore, thiadiazole derivatives have been investigated as enzyme inhibitors, targeting specific enzymes such as carbonic anhydrases. These studies contribute to the understanding of the mechanism of action of these compounds and their potential applications in treating diseases associated with enzyme dysfunction (Ilies et al., 2003).